Cas no 1355016-73-7 (2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine)

• Product Name: 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine
• CAS No: 1355016-73-7
• MF: C₂₆H₃₃ClNO₄
• MW: 458.997526884079
• CID: 6231605
• PubChem ID: 129317499
• Update Time: 2025-05-24

2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1355016-73-7
• AKOS032960657
• 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine

• Inchi： 1S/C17H15ClO4.C9H19N/c1-17(2,16(20)21)22-14-9-5-12(6-10-14)15(19)11-3-7-13(18)8-4-11;1-8(2)6-5-7-9(3,4)10-8/h3-10H,1-2H3,(H,20,21);10H,5-7H2,1-4H3/p-1
• InChI Key： OQDQUIYHGFECCA-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC(C(=O)[O-])(C)C)=O.N1C(C)(C)CCCC1(C)C

Computed Properties

• Exact Mass: 458.2098112g/mol
• Monoisotopic Mass: 458.2098112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine

Recent Advances in the Study of 1355016-73-7 and 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine

The chemical compound 1355016-73-7, along with its derivative 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine, has garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural properties of 1355016-73-7, which contribute to its role as a key intermediate in the synthesis of various biologically active molecules. The compound's stability and reactivity make it an attractive candidate for further chemical modifications, particularly in the development of novel pharmaceuticals. Researchers have successfully utilized 1355016-73-7 in the synthesis of 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine, a compound with demonstrated potential in targeting specific metabolic pathways.

In vitro and in vivo studies have shown that 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine exhibits promising pharmacological properties. Notably, it has been found to modulate enzyme activity in a dose-dependent manner, suggesting its utility as a potential therapeutic agent for metabolic disorders. The compound's mechanism of action involves the inhibition of key enzymes involved in lipid metabolism, which could have implications for the treatment of conditions such as hyperlipidemia and diabetes.

Further research has explored the pharmacokinetic profile of 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine, revealing favorable absorption and distribution characteristics. The compound demonstrates good bioavailability and a relatively long half-life, which are critical factors for its development as a drug candidate. Additionally, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

Ongoing investigations are focused on optimizing the synthesis route for 1355016-73-7 and its derivatives to improve yield and purity. Advances in catalytic methods and green chemistry approaches have shown promise in enhancing the efficiency of these synthetic processes. Moreover, structure-activity relationship (SAR) studies are being conducted to identify further modifications that could enhance the biological activity and selectivity of 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine.

In conclusion, the compounds 1355016-73-7 and 2-[4-(4-Chlorobenzoyl)phenoxy]-2-methylpropanoate;2,2,6,6-tetramethylpiperidine represent promising candidates for further development in the pharmaceutical industry. Their unique chemical properties and biological activities position them as potential leads for the treatment of metabolic disorders. Continued research and development efforts will be essential to fully realize their therapeutic potential and bring them closer to clinical application.